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Compound of Interest

Compound Name: 4-Chlorophenyl cyclopropyl ketone

Cat. No.: B1346817 Get Quote

This guide provides comprehensive safety protocols, personal protective equipment (PPE)

recommendations, and operational plans for the handling and disposal of 4-Chlorophenyl
cyclopropyl ketone (CAS: 6640-25-1). The information is intended for researchers, scientists,

and drug development professionals to ensure a safe laboratory environment.

Hazard Identification and Chemical Properties
4-Chlorophenyl cyclopropyl ketone is an organic compound that can appear as a colorless

to pale yellow liquid or solid.[1] While its toxicological properties have not been fully

investigated, chlorinated aromatic compounds may pose health and environmental risks.[1][2] It

is prudent to treat this chemical as potentially hazardous upon contact, inhalation, or ingestion.

Table 1: Physical and Chemical Properties
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Property Value Source

CAS Number 6640-25-1 [3][4]

Molecular Formula C₁₀H₉ClO [1][3][5]

Molecular Weight 180.63 g/mol [3][5]

Appearance

White or Colorless to Yellow to

Orange powder, lump, or clear

liquid

[1]

Melting Point 29-31 °C [6]

Table 2: Summary of Potential Hazards

Hazard Type Description

Skin Contact May cause skin irritation.[2][7]

Eye Contact May cause eye irritation.[2][7]

Inhalation May cause respiratory tract irritation.[2][7]

Ingestion May cause irritation of the digestive tract.[2]

Environmental

Chlorinated aromatic compounds can pose

environmental risks.[1] A related compound is

noted as very toxic to aquatic life.[8]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to minimize exposure. The following table outlines

the recommended equipment for handling 4-Chlorophenyl cyclopropyl ketone.

Table 3: Personal Protective Equipment Specifications
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Body Part PPE Recommendation
Standards and
Specifications

Eyes/Face

Safety glasses with side

shields or chemical safety

goggles. A face shield should

be worn over goggles if there

is a splash hazard.[2][4][9]

Eyewear must comply with

OSHA 29 CFR 1910.133 or

European Standard EN166.[2]

Hands
Chemical-resistant protective

gloves.[2][4]

Nitrile, neoprene, or butyl

gloves are generally

recommended for broad

chemical protection.[9] Always

inspect gloves before use and

check manufacturer's

compatibility data.[4][10]

Body
Long-sleeved laboratory coat.

[2][4]

Wear appropriate protective

clothing to prevent skin

exposure.[2]

Respiratory

Not typically required under

normal use with adequate

engineering controls (e.g.,

fume hood).[4]

If ventilation is insufficient or

aerosols/dust may be

generated, use a NIOSH or

European Standard EN 149

approved respirator.[2][10]

Operational and Disposal Plan
A systematic workflow is essential for safety. This plan details procedures from preparation

through disposal.

Verify Engineering Controls: Ensure a certified chemical fume hood is operational.

Assemble PPE: Gather all necessary PPE as specified in Table 3.

Inspect PPE: Check all equipment, especially gloves, for any signs of damage or

degradation before use.[4]
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Locate Safety Equipment: Confirm the location and accessibility of the nearest eyewash

station, safety shower, and fire extinguisher.

Prepare Waste Containers: Label a dedicated, sealable container for hazardous waste.

Work Area: Conduct all handling of 4-Chlorophenyl cyclopropyl ketone inside a chemical

fume hood to ensure adequate ventilation.[2][7]

Dispensing: Avoid generating dust or aerosols. If the compound is solid, handle it gently.

Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[2][7]

Hygiene: Do not eat, drink, or smoke in the handling area.[4] Wash hands thoroughly with

soap and water after handling is complete and before leaving the laboratory.[2][4]

Clothing: Remove any contaminated clothing immediately and wash it before reuse.[2]

Store the compound in a tightly closed container.[2][4]

Keep the container in a cool, dry, and well-ventilated area away from incompatible

substances.[2][4][7]

Collection: Place all contaminated disposable materials (e.g., gloves, wipes) and residual

chemical into the pre-labeled hazardous waste container.

Labeling: Ensure the waste container is clearly labeled with the chemical name and

associated hazards.

Regulations: Dispose of the waste through an approved waste disposal plant, following all

local, state, and federal regulations.[7][11]

Environmental Protection: Do not allow the product to enter drains or waterways.[7][12]
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3. Post-Handling & Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CAS 6640-25-1: (4-Chlorophenyl)cyclopropylmethanone [cymitquimica.com]

2. 4-Chlorophenyl cyclopropyl ketone(6640-25-1)MSDS Melting Point Boiling Density
Storage Transport [m.chemicalbook.com]

3. 4-Chlorophenyl cyclopropyl ketone | C10H9ClO | CID 81148 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. fishersci.es [fishersci.es]

5. 4-Chlorophenyl cyclopropyl ketone [webbook.nist.gov]

6. 4-Chlorophenyl cyclopropyl ketone | 6640-25-1 [chemicalbook.com]

7. aksci.com [aksci.com]

8. (E,Z)-4-chlorophenyl(cyclopropyl)ketone O-(4-nitrophenylmethyl)oxime | C17H15ClN2O3 |
CID 5933802 - PubChem [pubchem.ncbi.nlm.nih.gov]

9. Welcome to PSEP! [core.psep.cce.cornell.edu]

10. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety
[ehs.ucsf.edu]

11. sigmaaldrich.com [sigmaaldrich.com]

12. tcichemicals.com [tcichemicals.com]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling 4-
Chlorophenyl cyclopropyl ketone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346817#personal-protective-equipment-for-
handling-4-chlorophenyl-cyclopropyl-ketone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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